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Compound of Interest

Compound Name: Anti-Influenza agent 4

Cat. No.: B10816694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anti-Influenza Agent 4 (MCE Catalog No. HY-148309) is a potent and selective inhibitor of

influenza virus replication. These application notes provide detailed protocols for evaluating the

in vitro efficacy and cytotoxicity of this compound in cell culture models. The primary

mechanism of action appears to be the inhibition of viral entry through the disruption of

hemagglutinin (HA)-mediated membrane fusion.

Data Presentation
The following tables summarize the quantitative data for Anti-Influenza Agent 4.

Table 1: Antiviral Activity of Anti-Influenza Agent 4

Parameter Virus Strain Value

EC50 Influenza A/Roma 150 ± 0.07 nM

Influenza A/Parma 62 ± 0.02 nM

IC50 Influenza A/Roma 244 nM

(Hemolysis Inhibition) Influenza A/Parma 230.7 nM
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Table 2: Cytotoxicity of Anti-Influenza Agent 4

Cell Line Parameter Value

MDCK CC50 450 µM

Table 3: Selectivity Index

Virus Strain Selectivity Index (SI = CC50/EC50)

Influenza A/Roma 3000

Influenza A/Parma 7258
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4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10816694#how-to-use-anti-influenza-agent-4-in-cell-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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